Cas no 2680537-12-4 (ethyl 2-(bromomethyl)imidazo1,2-apyridine-5-carboxylate hydrobromide)

• Product Name: ethyl 2-(bromomethyl)imidazo1,2-apyridine-5-carboxylate hydrobromide
• CAS No: 2680537-12-4
• MF: C₁₁H₁₂Br₂N₂O₂
• MW: 364.033181190491
• MDL: MFCD34183516
• CID: 5645911
• PubChem ID: 165912480
• Update Time: 2025-07-17

ethyl 2-(bromomethyl)imidazo1,2-apyridine-5-carboxylate hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2680537-12-4
• ethyl 2-(bromomethyl)imidazo[1,2-a]pyridine-5-carboxylate hydrobromide
• EN300-28263450
• ethyl 2-(bromomethyl)imidazo1,2-apyridine-5-carboxylate hydrobromide

• MDL： MFCD34183516
• Inchi： 1S/C11H11BrN2O2.BrH/c1-2-16-11(15)9-4-3-5-10-13-8(6-12)7-14(9)10;/h3-5,7H,2,6H2,1H3;1H
• InChI Key： CUELRQMVMRZPRN-UHFFFAOYSA-N
• SMILES： BrCC1=CN2C(C(=O)OCC)=CC=CC2=N1.Br

Computed Properties

• Exact Mass: 363.92450g/mol
• Monoisotopic Mass: 361.92655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.6Ų

Additional information on ethyl 2-(bromomethyl)imidazo1,2-apyridine-5-carboxylate hydrobromide

Introduction to Ethyl 2-(Bromomethyl)imidazo[1,2-a]pyridine-5-carboxylate Hydrobromide (CAS No. 2680537-12-4)

Ethyl 2-(bromomethyl)imidazo[1,2-a]pyridine-5-carboxylate hydrobromide (CAS No. 2680537-12-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The presence of the bromomethyl and carboxylate functionalities in the molecule adds to its chemical versatility and reactivity, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

The structure of ethyl 2-(bromomethyl)imidazo[1,2-a]pyridine-5-carboxylate hydrobromide is characterized by a central imidazopyridine core, which is a heterocyclic ring system consisting of two nitrogen atoms and a pyridine ring fused with an imidazole ring. The bromomethyl group attached to the imidazopyridine core provides a reactive site for various chemical transformations, such as nucleophilic substitution reactions. The ethyl ester group on the carboxylate moiety can be readily hydrolyzed under basic conditions to yield the corresponding carboxylic acid, which can further undergo amide formation or other functional group manipulations.

In terms of its synthesis, ethyl 2-(bromomethyl)imidazo[1,2-a]pyridine-5-carboxylate hydrobromide can be prepared through a multi-step process involving the condensation of an appropriate imidazole derivative with a pyridine derivative, followed by bromination and esterification reactions. The detailed synthetic route often involves the use of strong acids and bases to facilitate the formation of the desired product. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches to synthesizing this compound, reducing both cost and waste.

The biological activity of ethyl 2-(bromomethyl)imidazo[1,2-a]pyridine-5-carboxylate hydrobromide has been extensively studied in various contexts. One notable area of research is its potential as an antiviral agent. Studies have shown that certain derivatives of imidazopyridines exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The bromomethyl group in this compound may play a crucial role in enhancing its antiviral properties by facilitating interactions with viral proteins or enzymes.

Beyond antiviral applications, ethyl 2-(bromomethyl)imidazo[1,2-a]pyridine-5-carboxylate hydrobromide has also been investigated for its anticancer properties. Imidazopyridines are known to exhibit cytotoxic effects on various cancer cell lines, and the presence of the bromomethyl group may enhance these effects by increasing cellular uptake or altering intracellular signaling pathways. Preclinical studies have demonstrated that certain derivatives of this compound can induce apoptosis in cancer cells while sparing normal cells, making them promising candidates for further development as anticancer agents.

In addition to its biological activities, ethyl 2-(bromomethyl)imidazo[1,2-a]pyridine-5-carboxylate hydrobromide has potential applications in chemical biology and drug discovery. The bromomethyl group can serve as a "warhead" for covalent modification of target proteins, allowing researchers to probe protein-protein interactions and identify novel therapeutic targets. This approach has been successfully applied in the development of covalent inhibitors for kinases and other enzymes involved in disease pathways.

The physical properties of ethyl 2-(bromomethyl)imidazo[1,2-a]pyridine-5-carboxylate hydrobromide, such as its solubility and stability, are important considerations for its use in various applications. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to prevent degradation. Its solubility in organic solvents makes it suitable for use in solution-phase reactions and analytical techniques such as NMR spectroscopy and mass spectrometry.

In conclusion, ethyl 2-(bromomethyl)imidazo[1,2-a]pyridine-5-carboxylate hydrobromide (CAS No. 2680537-12-4) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or chemical tool. Ongoing research continues to uncover new applications and optimize synthetic methods for this intriguing molecule.